Cas no 2011707-60-9 (5-amino-3-bromo-1-(3-cyclopropylpropyl)-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-3-bromo-1-(3-cyclopropylpropyl)-1,2-dihydropyridin-2-one
• CAS No: 2011707-60-9
• MF: C₁₁H₁₅BrN₂O
• MW: 271.153601884842
• CID: 5939916
• PubChem ID: 165479336
• Update Time: 2025-05-23

5-amino-3-bromo-1-(3-cyclopropylpropyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-bromo-1-(3-cyclopropylpropyl)-1,2-dihydropyridin-2-one
• 2011707-60-9
• EN300-1111358

• Inchi： 1S/C11H15BrN2O/c12-10-6-9(13)7-14(11(10)15)5-1-2-8-3-4-8/h6-8H,1-5,13H2
• InChI Key： YJWSOMQGILRJLJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN(C1=O)CCCC1CC1)N

Computed Properties

• Exact Mass: 270.03678g/mol
• Monoisotopic Mass: 270.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-amino-3-bromo-1-(3-cyclopropylpropyl)-1,2-dihydropyridin-2-one

Introduction to 5-amino-3-bromo-1-(3-cyclopropylpropyl)-1,2-dihydropyridin-2-one (CAS No. 2011707-60-9)

5-amino-3-bromo-1-(3-cyclopropylpropyl)-1,2-dihydropyridin-2-one (CAS No. 2011707-60-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of dihydropyridines, which are known for their diverse biological activities, including calcium channel modulation, anti-inflammatory properties, and neuroprotective effects.

The chemical structure of 5-amino-3-bromo-1-(3-cyclopropylpropyl)-1,2-dihydropyridin-2-one is characterized by a dihydropyridine core substituted with an amino group at the 5-position, a bromine atom at the 3-position, and a cyclopropylpropyl moiety at the 1-position. These substitutions contribute to the compound's distinct pharmacological profile and enhance its bioavailability and metabolic stability.

Recent research studies have highlighted the potential of 5-amino-3-bromo-1-(3-cyclopropylpropyl)-1,2-dihydropyridin-2-one in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 5-amino-3-bromo-1-(3-cyclopropylpropyl)-1,2-dihydropyridin-2-one has shown neuroprotective properties. A study conducted by researchers at the University of California, San Francisco, found that this compound can effectively reduce neuronal damage in models of ischemic stroke by modulating calcium channels and reducing oxidative stress. These findings suggest that 5-amino-3-bromo-1-(3-cyclopropylpropyl)-1,2-dihydropyridin-2-one may have therapeutic potential in neurological disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 5-amino-3-bromo-1-(3-cyclopropylpropyl)-1,2-dihydropyridin-2-one have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, which are crucial factors for its development as an oral therapeutic agent. Furthermore, it exhibits low toxicity and minimal side effects in animal models, making it a safe candidate for clinical trials.

The synthesis of 5-amino-3-bromo-1-(3-cyclopropylpropyl)-1,2-dihydropyridin-2-one involves several well-established chemical reactions. The key steps include the formation of the dihydropyridine ring through a condensation reaction followed by functional group modifications to introduce the amino, bromo, and cyclopropylpropyl substituents. The synthetic route is highly efficient and scalable, facilitating large-scale production for clinical trials and commercialization.

In conclusion, 5-amino-3-bromo-1-(3-cyclopropylpropyl)-1,2-dihydropyridin-2-one (CAS No. 2011707-60-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing clinical trials will provide valuable insights into its safety and efficacy in human subjects.